1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-3-carbaldehyde
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Overview
Description
1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C12H8F3NO2 and its molecular weight is 255.196. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
A study on the synthesis of new derivatives related to 1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-3-carbaldehyde showcased their potential as antimicrobial agents. The research focused on the design, synthesis, and characterization of 1,2,3-triazolyl pyrazole derivatives, demonstrating a broad spectrum of antimicrobial activities, including antibacterial and antifungal effects, as well as moderate to good antioxidant activities. These compounds were evaluated through in vitro tests and molecular docking studies, highlighting their efficacy as inhibitors of the E. coli MurB enzyme (Bhat, Kayarmar, K., Reshma, S. K., Mohammed Shafeeulla R., 2016).
Fluorescent Dye Development
Another application involves the development of highly fluorescent dyes, where derivatives of this compound played a crucial role. The study produced conformationally restrained pyrazolylpyrene chromophores, exhibiting bright fluorescence in solution and potential uses in sensing strongly acidic fluorophore environments due to substantial emission spectrum changes upon protonation (Wrona-Piotrowicz, Makal, Zakrzewski, 2022).
Novel Synthesis Techniques
Research on the synthesis of trifluoromethyl-substituted pyrazolo[4,3-c]pyridines presented a sequential versus multicomponent reaction approach. This highlighted a straightforward method for generating 6-substituted 1-phenyl-3-trifluoromethyl-1H-pyrazolo[4,3-c]pyridines and their oxides, showcasing the versatility and efficiency of utilizing this compound derivatives in synthesizing complex heterocycles (2022).
Mechanism of Action
Target of Action
The primary targets of 1-[4-(trifluoromethoxy)phenyl]-1H-pyrrole-3-carbaldehyde are currently unknown
Biochemical Pathways
Without knowledge of the compound’s primary targets, it’s challenging to summarize the affected biochemical pathways . Once the targets are identified, it will be possible to map out the downstream effects and the overall impact on the organism’s biochemistry.
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown . Understanding these effects requires knowledge of the compound’s targets and mode of action.
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound . .
Properties
IUPAC Name |
1-[4-(trifluoromethoxy)phenyl]pyrrole-3-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8F3NO2/c13-12(14,15)18-11-3-1-10(2-4-11)16-6-5-9(7-16)8-17/h1-8H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQMLQPBBLSDFFF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1N2C=CC(=C2)C=O)OC(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.